Cas no 2727976-44-3 ((3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride)

• Product Name: (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride
• CAS No: 2727976-44-3
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• CID: 6336002
• PubChem ID: 165604076
• Update Time: 2025-06-14

(3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride
• EN300-37082240
• 1-(3-bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride
• 2727976-44-3
• Z5304498474

• Inchi： 1S/C8H9BrFN.ClH/c1-5-6(4-11)8(10)3-2-7(5)9;/h2-3H,4,11H2,1H3;1H
• InChI Key： HEMZLRIEEXINNO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CN)=C1C)F.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride

Comprehensive Overview of (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride (CAS No. 2727976-44-3)

The compound (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride (CAS No. 2727976-44-3) is a specialized organic chemical with significant relevance in pharmaceutical and agrochemical research. This halogenated aromatic amine derivative has garnered attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for halogenated aromatic amines has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2727976-44-3 for its potential role in developing novel kinase inhibitors and antimicrobial agents. The compound’s hydrochloride salt form improves its solubility, facilitating its use in aqueous reaction systems. This attribute aligns with the growing trend toward green chemistry, where water-soluble reagents are preferred to reduce environmental impact.

The synthesis of (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride typically involves multi-step organic transformations, including halogenation, reductive amination, and salt formation. These processes are optimized to achieve high yields and purity, meeting the stringent requirements of industrial and academic laboratories. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further applications.

One of the most frequently searched questions related to this compound is: "What are the applications of (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride in medicinal chemistry?" The answer lies in its versatility as a building block for heterocyclic compounds, which are pivotal in designing drugs targeting CNS disorders and inflammatory diseases. Additionally, its fluorinated moiety is a key feature in modern PET imaging probes, reflecting the intersection of chemistry and diagnostic technology.

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In conclusion, (3-Bromo-6-fluoro-2-methylphenyl)methanamine hydrochloride (CAS No. 2727976-44-3) represents a critical tool in modern chemical research. Its structural features and functional adaptability position it at the forefront of innovations in pharmaceutical intermediates and specialty chemicals. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.